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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Chlorophenol red in

water and various organic solvents. The information is curated for professionals in research

and development who require precise data for experimental design, formulation, and analytical

procedures. This document presents quantitative solubility data in a clear, tabular format,

outlines a detailed experimental protocol for solubility determination, and visualizes the

chemical principles governing its function as a pH indicator.

Core Properties of Chlorophenol Red
Chlorophenol red, with the chemical formula C₁₉H₁₂Cl₂O₅S, is a sulfonephthalein dye widely

used as a pH indicator.[1] Its utility stems from a distinct color transition from yellow in acidic

conditions to violet in basic conditions, typically within a pH range of 4.8 to 6.7.[2][3]

Understanding its solubility is critical for its application in various assays and formulations.

Quantitative Solubility Data
The solubility of Chlorophenol red is influenced by the polarity of the solvent and the pH of the

medium, particularly in aqueous solutions. The following table summarizes the available

quantitative and qualitative solubility data.
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Solvent
Chemical
Class

Quantitative
Solubility

Qualitative
Description

Source(s)

Water Protic 1 mg/mL

Sparingly

soluble, Slightly

soluble, Insoluble

[1][4]

Water Protic 30 mg/mL* Soluble [5][6]

Ethanol Protic (Alcohol)
10 mg/mL (clear

solution)
Soluble

95% Ethanol Protic (Alcohol) 10 mg/mL -

Methanol:Water

(1:1)

Protic

(Alcohol/Aqueou

s)

10 mg/mL (0.1

g/10 mL)
-

Methyl

Cellosolve
Ether Alcohol 50 mg/mL Soluble [5][6]

Dilute Alkali Aqueous Basic Not specified Soluble

Diethyl Ether Ether Not specified Insoluble [1]

Benzene
Aromatic

Hydrocarbon
Not specified Insoluble [1]

Acetone Ketone Not specified
Data not

available
-

Toluene
Aromatic

Hydrocarbon
Not specified

Data not

available
-

Chloroform
Halogenated

Hydrocarbon
Not specified

Data not

available
-

Ethyl Acetate Ester Not specified
Data not

available
-

*Note on aqueous solubility: The significant discrepancy in reported water solubility values (1

mg/mL vs. 30 mg/mL) is likely attributable to the pH-dependent solubility of Chlorophenol red.
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As a weak acid, its solubility increases in alkaline solutions due to the formation of its more

soluble anionic form. The lower value likely represents solubility in neutral or acidic water, while

the higher value may correspond to solubility in a slightly alkaline medium.

Mechanism of Action as a pH Indicator
Chlorophenol red belongs to the family of sulfonephthalein dyes, which function as pH

indicators through pH-dependent structural rearrangements. In acidic environments, the

molecule exists predominantly in a neutral, lactone form where the conjugation of the aromatic

rings is limited, resulting in a yellow color. As the pH increases and the solution becomes more

alkaline, the lactone ring opens and the phenolic protons dissociate. This creates a highly

conjugated quinoidal structure, which alters the molecule's light absorption properties, leading

to an intense violet color.

Caption: pH-dependent equilibrium of Chlorophenol red.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the equilibrium solubility of a solid

compound like Chlorophenol red in a given solvent, often referred to as the "shake-flask

method." This method is considered a gold standard for its reliability.

1. Materials and Equipment:

Chlorophenol red (high purity)

Solvent of interest (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps (e.g., 4 mL glass vials)

Constant temperature orbital shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE or appropriate material for the solvent)

Syringes
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Volumetric flasks and pipettes

UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for

concentration analysis

2. Procedure:

a. Preparation of Saturated Solution:

Add an excess amount of solid Chlorophenol red to a vial. An excess is visually confirmed

by the presence of undissolved solid at the bottom of the vial after equilibration.

Pipette a known volume of the selected solvent into the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a constant temperature shaker or water bath set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. This is typically 24

to 48 hours. A preliminary time-course study can be conducted to determine the minimum

time to reach a plateau in concentration.

b. Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for a short period to let the excess solid settle.

Carefully draw the supernatant (the clear liquid above the solid) into a syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, tared vial to remove

any undissolved microparticles. This step is crucial to avoid overestimation of solubility.

Immediately weigh the filtered solution to determine its mass.

c. Concentration Analysis:
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Quantitatively dilute a known mass or volume of the filtered saturated solution with the same

solvent to a concentration that falls within the linear range of the analytical instrument.

Analyze the concentration of Chlorophenol red in the diluted solution using a pre-validated

analytical method (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

A calibration curve must be prepared using standard solutions of known Chlorophenol red
concentrations in the same solvent.

3. Data Calculation:

From the analytical measurement, calculate the concentration of the undiluted saturated

solution, accounting for the dilution factor.

Express the solubility in desired units, such as mg/mL or g/100 mL.

The following diagram illustrates the workflow for this experimental protocol.
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1. Add Excess Solute
(Chlorophenol Red) to Vial

2. Add Known Volume of Solvent

3. Equilibrate at Constant Temp
(e.g., 24-48h with agitation)

4. Settle & Collect Supernatant

5. Filter Supernatant
(0.22 µm Syringe Filter)

6. Prepare Dilutions

7. Analyze Concentration
(UV-Vis or HPLC)

8. Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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